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Compound of Interest

Compound Name: Boc-2-cyano-D-phenylalanine

Cat. No.: B1336539

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physicochemical properties of
N-a-tert-Butoxycarbonyl-2-cyano-D-phenylalanine (Boc-2-cyano-D-phenylalanine). This
synthetic amino acid derivative is a valuable building block in medicinal chemistry and peptide
synthesis, offering unique structural features for the design of novel therapeutics. This guide
consolidates available data on its chemical and physical characteristics, outlines a general
experimental protocol for its synthesis and purification, and presents a logical workflow for
these processes.

Core Physicochemical Properties

Boc-2-cyano-D-phenylalanine is a white to off-white solid.[1] Its core physicochemical
properties are summarized in the table below.
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Property Value Source
Molecular Formula C15H18N204 [1]
Molecular Weight 290.3 g/mol [1]
Melting Point 82-91 °C [1]
Appearance White to off-white solid [1]
Purity > 99% (HPLC) [1]
CAS Number 261380-28-3 [1]
Storage Conditions 0-8°C [1]

Solubility Profile

While specific quantitative solubility data for Boc-2-cyano-D-phenylalanine in various solvents
is not readily available in the literature, general solubility characteristics can be inferred from its
structure and from data on the parent compound, Boc-D-phenylalanine. It is expected to be
soluble in organic solvents such as ethyl acetate, ethanol, and dimethylformamide (DMF).[2] Its
solubility in water and non-polar solvents like petroleum ether is anticipated to be low.[2]

Spectroscopic Data

Detailed, publicly available spectroscopic data (*H NMR, 3C NMR, IR, and Mass Spectrometry)
specifically for Boc-2-cyano-D-phenylalanine is limited. However, the expected spectral
characteristics can be extrapolated from data for the closely related compound, Boc-D-
phenylalanine, and from general chemical principles.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum would be
expected to show characteristic signals for the tert-butoxycarbonyl (Boc) group (a singlet
around 1.4 ppm), the aromatic protons of the phenyl ring, and the a- and [3-protons of the
amino acid backbone.[3] The 13C NMR spectrum would similarly display signals for the
carbonyl and quaternary carbons of the Boc group, the carbons of the phenyl ring (including
the cyano-substituted carbon), and the a- and [3-carbons.[4]
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« Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit a characteristic nitrile
(C=N) stretching vibration, typically in the range of 2220-2260 cm~1.[5] Other prominent
peaks would include those for the N-H stretch of the carbamate, the C=0 stretches of the
carbamate and carboxylic acid, and aromatic C-H and C=C stretching vibrations.

e Mass Spectrometry (MS): Mass spectral analysis would be expected to show a molecular ion
peak corresponding to the compound's molecular weight (290.3 g/mol ).[1] Common
fragmentation patterns would likely involve the loss of the Boc group or the carboxylic acid
moiety.[6]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis and purification of Boc-2-
cyano-D-phenylalanine is not available in the cited literature, a general procedure can be
outlined based on standard methods for the N-Boc protection of amino acids.[2][7][8]

Synthesis of Boc-2-cyano-D-phenylalanine

This protocol is an adaptation of the standard procedure for the synthesis of N-Boc protected
amino acids.

Materials:

e 2-cyano-D-phenylalanine

» Di-tert-butyl dicarbonate (Bocz0)

e Solvent (e.g., a mixture of 1,4-dioxane and water, or tetrahydrofuran and water)[2][9]
e Base (e.g., sodium hydroxide or triethylamine)[2][9]

o Ethyl acetate

e Hexane

» Saturated sodium bicarbonate solution

e 1M Hydrochloric acid
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Brine

Anhydrous sodium sulfate

Procedure:

Dissolve 2-cyano-D-phenylalanine in the chosen solvent system.

Add the base to the solution and stir.

Add di-tert-butyl dicarbonate to the reaction mixture and stir at room temperature for several
hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, remove the organic solvent under reduced pressure.

Acidify the aqueous residue to a pH of approximately 2-3 with 1M HCI.

Extract the product into ethyl acetate.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

Purification of Boc-2-cyano-D-phenylalanine

The crude product can be purified by recrystallization or column chromatography.

Recrystallization:

Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., ethyl acetate).

Add a non-polar solvent (e.g., hexane) dropwise until turbidity is observed.

Allow the solution to cool slowly to induce crystallization.

Collect the crystals by filtration, wash with cold hexane, and dry under vacuum.
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Column Chromatography:

e Prepare a silica gel column.

o Dissolve the crude product in a minimal amount of the eluent.
e Load the sample onto the column.

o Elute the column with a suitable solvent system (e.g., a gradient of methanol in chloroform or
ethyl acetate in hexane) to separate the product from impurities.[9]

o Collect the fractions containing the pure product and concentrate under reduced pressure.

Workflow Diagrams

The following diagrams illustrate the general experimental workflows for the synthesis and
purification of Boc-2-cyano-D-phenylalanine.
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Caption: General workflow for the synthesis and purification of Boc-2-cyano-D-phenylalanine.
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Caption: Detailed options for the purification of Boc-2-cyano-D-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Boc-2-cyano-D-phenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336539#what-are-the-physicochemical-properties-
of-boc-2-cyano-d-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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